molecular formula C8H8Br2 B047692 1,4-Dibromo-2,5-dimethylbenzene CAS No. 1074-24-4

1,4-Dibromo-2,5-dimethylbenzene

Cat. No. B047692
CAS RN: 1074-24-4
M. Wt: 263.96 g/mol
InChI Key: QENIALCDPFDFHX-UHFFFAOYSA-N
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Description

1,4-Dibromo-2,5-dimethylbenzene, also known as 2,5-Dibromo-p-xylene, is a chemical compound . It holds a significant presence in the market as a versatile building block in the synthesis of various organic compounds .


Synthesis Analysis

1,4-Dibromo-2,5-dimethylbenzene has been used in the preparation of 4,4″-diformyl-2′,5′-dimethyl-1,1′.4′,1″-terphenyl . It has also been used in the preparation of 1,4-diformyl-2,5-dimethylbenzene . The synthesis of this compound involves bromination reactions .


Molecular Structure Analysis

The molecular formula of 1,4-Dibromo-2,5-dimethylbenzene is C8H8Br2 . Its molecular weight is 263.96 g/mol . The structure of this compound is also available as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

The on-surface reaction processes of 1,4-dibromo-2,5-diiodobenzene (C6H2Br2I2) on Au (111) and Ag (100) were systematically investigated under ultra-high vacuum conditions .


Physical And Chemical Properties Analysis

1,4-Dibromo-2,5-dimethylbenzene is a solid with a boiling point of 261 °C and a melting point of 72-74 °C . Its SMILES string is Cc1cc(Br)c©cc1Br .

Scientific Research Applications

Organic Synthesis

1,4-Dibromo-2,5-dimethylbenzene is utilized in organic synthesis, particularly in the preparation of terphenyl compounds. It serves as a precursor for 4,4″-diformyl-2′,5′-dimethyl-1,1′.4′,1″-terphenyl , a compound that can be further used to synthesize more complex organic molecules .

Pharmaceutical Research

In pharmaceutical research, this chemical is employed as a synthetic reagent. It has been used in the synthesis of salidroside , a compound with potential therapeutic effects . Additionally, it plays a role in the development of inhibitors for FGF-induced angiogenesis and replication in human immunodeficiency virus (HIV) .

Materials Science

1,4-Dibromo-2,5-dimethylbenzene contributes to materials science by being involved in the synthesis of intermediates for epoxy resin curing agents and m-xylylene diisocyanate . These materials are crucial for developing high-performance polymers with broad applications.

Chemical Engineering Processes

In chemical engineering, this dibrominated compound is significant for producing nylon MXD6 . Nylon MXD6 is a polyamide with excellent barrier properties and is used in food packaging to extend shelf life.

Analytical Chemistry

In analytical chemistry, 1,4-Dibromo-2,5-dimethylbenzene can be used as a standard or reference compound due to its well-defined properties, such as boiling and melting points . It aids in the calibration and testing of analytical instruments.

Polymer Chemistry

This compound is also pivotal in polymer chemistry, where it is used to create intermediates for high-performance materials like nylon MXD6 . Its role in the synthesis of various polymers underscores its importance in developing new materials with enhanced properties.

Biochemistry

Though not traditionally associated with biochemistry, the use of 1,4-Dibromo-2,5-dimethylbenzene in the synthesis of biochemical reagents like salidroside indicates its potential utility in this field as well.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause respiratory irritation, serious eye irritation, and skin irritation . It is toxic to aquatic life with long-lasting effects .

Future Directions

1,4-Dibromo-2,5-dimethylbenzene is mainly used for producing nylon MXD6 and has a broad market prospect. It is an important fine chemical intermediate that needs to be developed .

properties

IUPAC Name

1,4-dibromo-2,5-dimethylbenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8Br2/c1-5-3-8(10)6(2)4-7(5)9/h3-4H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QENIALCDPFDFHX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1Br)C)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8Br2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID9061467
Record name Benzene, 1,4-dibromo-2,5-dimethyl-
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Molecular Weight

263.96 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,4-Dibromo-2,5-dimethylbenzene

CAS RN

1074-24-4
Record name 2,5-Dibromo-p-xylene
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Record name Benzene, 1,4-dibromo-2,5-dimethyl-
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Record name 2,5-Dibromo-p-xylene
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Record name Benzene, 1,4-dibromo-2,5-dimethyl-
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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